Cas no 1797875-34-3 (RQESPVGFBFQVDH-UHFFFAOYSA-N)

• Product Name: RQESPVGFBFQVDH-UHFFFAOYSA-N
• CAS No: 1797875-34-3
• MF: C₂₀H₁₈N₄O₃
• MW: 362.381924152374
• CID: 5373457
• Update Time: 2025-07-13

RQESPVGFBFQVDH-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• RQESPVGFBFQVDH-UHFFFAOYSA-N

• Inchi： 1S/C20H18N4O3/c1-12-8-18-21-10-14-11-23(7-6-15(14)24(18)22-12)20(25)17-9-13-4-3-5-16(26-2)19(13)27-17/h3-5,8-10H,6-7,11H2,1-2H3
• InChI Key： RQESPVGFBFQVDH-UHFFFAOYSA-N
• SMILES： O1C2C(=C([H])C([H])=C([H])C=2C([H])=C1C(N1C([H])([H])C2C([H])=NC3=C([H])C(C([H])([H])[H])=NN3C=2C([H])([H])C1([H])[H])=O)OC([H])([H])[H]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on RQESPVGFBFQVDH-UHFFFAOYSA-N

Introduction to Compound CAS No. 1797875-34-3 and Product Name: RQESPVGFBFQVDH-UHFFFAOYSA-N

The compound with the CAS number 1797875-34-3 and the product name RQESPVGFBFQVDH-UHFFFAOYSA-N represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in various therapeutic areas. The detailed exploration of this molecule not only highlights its chemical characteristics but also underscores its relevance in contemporary scientific investigations.

Chemically, the compound CAS No. 1797875-34-3 exhibits a complex molecular architecture that distinguishes it from other known compounds. Its structural framework is characterized by a combination of aromatic and heterocyclic rings, which contribute to its distinctive physicochemical properties. These features include solubility, stability, and reactivity, all of which are critical factors in determining its suitability for pharmaceutical applications.

The product name RQESPVGFBFQVDH-UHFFFAOYSA-N is derived from its chemical structure and provides a concise yet comprehensive identifier for the compound. This naming convention adheres to international standards, ensuring clarity and consistency in scientific literature and databases. The use of such standardized nomenclature facilitates easy retrieval and comparison of data related to this compound across different research platforms.

Recent studies have demonstrated the potential of CAS No. 1797875-34-3 in modulating biological pathways associated with various diseases. For instance, research indicates that this compound may exhibit inhibitory effects on specific enzymes involved in inflammatory responses. Such findings are particularly intriguing given the increasing interest in developing targeted therapies for chronic inflammatory conditions.

In the realm of drug discovery, the compound's ability to interact with biological targets at the molecular level makes it a promising candidate for further investigation. The structural motifs present in CAS No. 1797875-34-3 suggest potential applications in the development of small-molecule inhibitors, which are widely used in treating a myriad of disorders. The precision with which this compound can bind to its target proteins is a key factor in its therapeutic potential.

Advanced computational methods, such as molecular docking and dynamic simulations, have been employed to elucidate the interaction mechanisms between RQESPVGFBFQVDH-UHFFFAOYSA-N and its biological targets. These computational studies provide valuable insights into the compound's binding affinity, orientation, and conformational changes upon interaction with target proteins. Such detailed understanding is crucial for optimizing drug design and improving efficacy.

The synthesis of CAS No. 1797875-34-3 represents a significant achievement in synthetic chemistry. The multi-step synthesis involves sophisticated methodologies that highlight the ingenuity of modern chemical techniques. The ability to produce this compound in high yields and purity underscores its importance as a research tool and potential lead molecule for drug development.

Moreover, the pharmacokinetic properties of RQESPVGFBFQVDH-UHFFFAOYSA-N are under active investigation to ensure its safety and efficacy in clinical settings. Studies focusing on absorption, distribution, metabolism, and excretion (ADME) are essential for evaluating how the compound behaves within the human body. These studies provide critical data for determining optimal dosing regimens and minimizing potential side effects.

The interdisciplinary nature of research involving CAS No. 1797875-34-3 underscores the importance of collaboration between chemists, biologists, pharmacologists, and clinicians. Such collaborations foster innovation and accelerate the translation of laboratory findings into tangible therapeutic benefits for patients worldwide.

Future directions in the study of RQESPVGFBFQVDH-UHFFFAOYSA-N include exploring its potential in preclinical models and conducting human clinical trials to validate its therapeutic efficacy. The insights gained from these studies will be instrumental in shaping regulatory approvals and commercialization strategies for this promising compound.

In conclusion, CAS No. 1797875-34-3 and its product name RQESPVGFBFQVDH-UHFFFAOYSA-N exemplify the cutting-edge advancements in chemical biomedical research. The unique properties of this compound make it a valuable asset in the pursuit of novel therapeutic interventions. As scientific understanding continues to evolve, the potential applications of this molecule are likely to expand, offering new hope for addressing unmet medical needs.